Cas no 1692710-08-9 (2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid)

2-{(Benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid is a chiral α-amino acid derivative featuring a thiolane ring and a benzyloxycarbonyl (Cbz) protecting group. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its structural versatility and the reactivity of its functional groups. The Cbz group provides selective protection for the amine moiety, enabling controlled deprotection under mild conditions. The thiolane ring introduces conformational constraints, which can enhance binding affinity and stability in peptide-based therapeutics. Its carboxylic acid functionality allows for further derivatization or conjugation, making it a useful intermediate in the design of bioactive molecules. The compound’s well-defined stereochemistry also supports applications in asymmetric synthesis.
2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid structure
1692710-08-9 structure
Product Name:2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid
CAS No:1692710-08-9
MF:C14H17NO4S
MW:295.3540828228
CID:6204912
PubChem ID:107133093
Update Time:2025-10-20

2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid
    • 1692710-08-9
    • 2-{[(benzyloxy)carbonyl]amino}-2-(thiolan-3-yl)acetic acid
    • EN300-1300018
    • 2-{[(benzyloxy)carbonyl]amino}-2-(thiolan-3-yl)aceticacid
    • Inchi: 1S/C14H17NO4S/c16-13(17)12(11-6-7-20-9-11)15-14(18)19-8-10-4-2-1-3-5-10/h1-5,11-12H,6-9H2,(H,15,18)(H,16,17)
    • InChI Key: IHCNTXWEURLGDT-UHFFFAOYSA-N
    • SMILES: S1CCC(C1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 295.08782920g/mol
  • Monoisotopic Mass: 295.08782920g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 101Ų

2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid Pricemore >>

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Additional information on 2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid (CAS No. 1692710-08-9)

2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid (CAS No. 1692710-08-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated as BCATAA, belongs to the class of N-protected amino acid derivatives, which are pivotal in peptide synthesis and drug development. Its unique structure, featuring a thiolane ring and a benzyloxycarbonyl (Cbz) protecting group, makes it a versatile intermediate for designing bioactive molecules. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with the growing demand for precision medicine.

The compound's CAS No. 1692710-08-9 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. With the rise of AI-driven drug discovery, compounds like BCATAA are increasingly analyzed using computational chemistry tools to predict their interactions with biological targets. This trend reflects the broader shift toward high-throughput screening and machine learning in modern pharmacology. Users searching for "thiolane-based amino acid derivatives" or "Cbz-protected amino acids" will find this compound highly relevant due to its structural and functional properties.

From a synthetic perspective, 2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid is synthesized through multi-step organic reactions, often involving carbodiimide coupling and ring-closing metathesis. Its chiral center at the thiolan-3-yl position adds complexity, making it a subject of interest for asymmetric synthesis studies. The compound's stability under physiological conditions also makes it a candidate for prodrug formulations, a hot topic in biopharmaceutical innovation. These attributes address common search queries like "how to synthesize protected amino acids" and "applications of thiolane in medicine."

In the context of green chemistry, researchers are exploring eco-friendly methods to produce BCATAA, such as catalytic hydrogenation or enzymatic protection. This aligns with global efforts to reduce the environmental footprint of chemical manufacturing. Additionally, its potential role in neuroprotective therapies has sparked interest, as neurodegenerative diseases remain a pressing healthcare challenge. Searches for "amino acid derivatives for CNS disorders" often lead to discussions about compounds like CAS No. 1692710-08-9.

To summarize, 2-{(benzyloxy)carbonylamino}-2-(thiolan-3-yl)acetic acid represents a convergence of structural ingenuity and therapeutic potential. Its relevance spans peptide chemistry, drug design, and sustainable synthesis, making it a focal point for both academia and industry. As the scientific community continues to explore its applications, this compound is poised to play a key role in advancing next-generation pharmaceuticals.

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